Cas no 934364-41-7 (N-Allyl-N-benzyl-2-(benzylamino)acetamide)

• Product Name: N-Allyl-N-benzyl-2-(benzylamino)acetamide
• CAS No: 934364-41-7
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 5235725
• Update Time: 2025-10-22

N-Allyl-N-benzyl-2-(benzylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Allyl-N-benzyl-2-(benzylamino)acetamide
• Acetamide, N-(phenylmethyl)-2-[(phenylmethyl)amino]-N-2-propen-1-yl-

• Inchi： 1S/C19H22N2O/c1-2-13-21(16-18-11-7-4-8-12-18)19(22)15-20-14-17-9-5-3-6-10-17/h2-12,20H,1,13-16H2
• InChI Key： DQOYUBVHAWCORL-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC=C)(=O)CNCC1=CC=CC=C1

Additional information on N-Allyl-N-benzyl-2-(benzylamino)acetamide

N-Allyl-N-benzyl-2-(benzylamino)acetamide: A Comprehensive Overview

The compound with CAS No. 934364-41-7, commonly referred to as N-Allyl-N-benzyl-2-(benzylamino)acetamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development.

N-Allyl-N-benzyl-2-(benzylamino)acetamide is characterized by its complex structure, which includes an allyl group, a benzyl group, and an amide functional group. The presence of these groups imparts the molecule with versatile reactivity and bioavailability, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and potential anticancer agents.

The synthesis of N-Allyl-N-benzyl-2-(benzylamino)acetamide involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. This precursor undergoes various transformations, including alkylation and acylation, to yield the final product. The optimization of these steps has been a focus of recent research, with scientists exploring greener and more efficient synthetic routes to enhance yield and reduce environmental impact.

In terms of physical properties, N-Allyl-N-benzyl-2-(benzylamino)acetamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic reactions and analytical techniques.

The biological activity of this compound has been extensively studied, particularly its ability to inhibit specific enzymes involved in disease pathways. For instance, recent research has demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in cancer progression. Additionally, studies have explored its role as a modulator of cellular signaling pathways, further underscoring its therapeutic potential.

One of the most promising applications of N-Allyl-N-benzyl-2-(benzylamino)acetamide lies in its use as a lead compound for drug discovery. By leveraging its structural flexibility, researchers can introduce various substituents to optimize its pharmacokinetic properties and enhance its efficacy as a therapeutic agent.

In conclusion, N-Allyl-N-benzyl-2-(benzylamino)acetamide (CAS No. 934364-41-7) is a versatile compound with significant potential in the fields of organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of novel therapeutic agents.